imino(methyl)(1-methyl-1H-imidazol-2-yl)-lambda6-sulfanone

• IUPAC Name: imino-methyl-(1-methylimidazol-2-yl)-oxo-λ6-sulfane
• InChI: InChI=1S/C5H9N3OS/c1-8-4-3-7-5(8)10(2,6)9/h3-4,6H,1-2H3
• InChI Key: RUVHBSQYGHZHHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=N)(=O)C
• Molecular Formula: C5H9N3OS
• Molecular Weight: 159.21 g/mol

Description

Imidazole is a key component in many pharmaceuticals and organic materials due to its unique structure and versatility. It’s a heterocyclic compound, meaning it contains atoms of at least two different elements as members of its rings.

Synthesis Analysis

Imidazole derivatives can be prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride. The resulting alcohols can then be converted into carbonyl compounds via the corresponding quaternary salts.

Molecular Structure Analysis

The molecular structure of imidazole consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms. The empirical formula of 1-Methyl-1H-imidazol-2-yl is C5H9N3, and its molecular weight is 111.15.

Chemical Reactions Analysis

Imidazole acts as a key component in many functional molecules used in a variety of applications. It plays a crucial role in the formation of bonds during the synthesis of substituted imidazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For 1-Methyl-1H-imidazol-2-yl, the empirical formula is C5H9N3 and the molecular weight is 111.15.

Future Directions

Imidazole and its derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthesis methods and exploring further applications of these compounds.